O-3-methoxy-5-methylphenyl dimethylcarbamothioate

• Molecular Formula: C11H15NO2S
• Molecular Weight: 225.31 g/mol
• IUPAC Name: O-(3-methoxy-5-methylphenyl) N,N-dimethylcarbamothioate
• InChI: InChI=1S/C11H15NO2S/c1-8-5-9(13-4)7-10(6-8)14-11(15)12(2)3/h5-7H,1-4H3
• InChI Key: VRQKLRJSRQVSFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC(=S)N(C)C)OC

Description

O-3-methoxy-5-methylphenyl dimethylcarbamothioate is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 3-methoxy-5-methylphenol (7) (3.39 g, 24.5 mmol) and 1,4-diazabicyclo[2.2.2]octane (5.50 g, 49.0 mmol) in DMF (20 mL) was added dimethylthiocarbamoyl chloride (8) (6.06 g, 49.0 mmol) portionwise. The reaction mixture was stirred at room temperature overnight and 500 mL of ether was added. The organics were washed with water (150 mL), brine (2×50 mL), dried (Na2SO4), and concentrated. Purification by chromatography on silica gel (Hexanes/EtOAc, 4:1) gave O-3-methoxy-5-methylphenyl dimethylcarbamothioate (9) (5.05 g, 91%) as a colourless solid.